Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)

3-tert-butyl-1,2-oxazole-5-carboxylic acid structure
133674-40-5 structure
Product name:3-tert-butyl-1,2-oxazole-5-carboxylic acid
CAS No:133674-40-5
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD07701409
CID:899721
PubChem ID:21648497

3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
    • 3-tert-butyl-1,2-oxazole-5-carboxylic acid
    • SCHEMBL351579
    • Z1198173603
    • 3-tert-butyl-isoxazole-5-carboxylic acid
    • 3-(tert-Butyl)isoxazole-5-carboxylic acid
    • EN300-220251
    • 3-tert-Butylisoxazole-5-carboxylic acid
    • MFCD07701409
    • SY308858
    • 133674-40-5
    • CS-0134662
    • AKOS006284125
    • SLQOTICTFRAFGX-UHFFFAOYSA-N
    • 3-(tert-Butyl)isoxazole-5-carboxylicacid
    • DB-122786
    • MDL: MFCD07701409
    • Inchi: InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
    • InChI Key: SLQOTICTFRAFGX-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=NOC(=C1)C(O)=O

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33

3-tert-butyl-1,2-oxazole-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-220251-1.0g
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95.0%
1.0g
$499.0 2025-03-21
Enamine
EN300-220251-2.5g
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95.0%
2.5g
$978.0 2025-03-21
Enamine
EN300-220251-10.0g
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95.0%
10.0g
$2146.0 2025-03-21
1PlusChem
1P00AIZA-100mg
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
133674-40-5 95%
100mg
$222.00 2025-02-25
1PlusChem
1P00AIZA-250mg
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
133674-40-5 95%
250mg
$294.00 2025-02-25
Aaron
AR00AJ7M-250mg
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
133674-40-5 98%
250mg
$189.00 2025-01-23
Ambeed
A381586-100mg
3-(tert-Butyl)isoxazole-5-carboxylic acid
133674-40-5 95+%
100mg
$150.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-5g
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95%
5g
¥10791.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-10g
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95%
10g
¥17985.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9375-100.0mg
3-tert-butyl-1,2-oxazole-5-carboxylic acid
133674-40-5 95%
100.0mg
¥903.0000 2024-07-28

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Amadis Chemical Company Limited
(CAS:133674-40-5)3-tert-butyl-1,2-oxazole-5-carboxylic acid
A950407
Purity:99%/99%
Quantity:1g/250mg
Price ($):480.0/193.0